Cas no 1233955-30-0 (4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid)

• Product Name: 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid
• CAS No: 1233955-30-0
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 4787400
• Update Time: 2025-10-30

4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[{1-(tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid
• 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid

• Inchi： 1S/C18H26N2O4/c1-18(2,3)24-17(23)20-10-8-15(9-11-20)19-12-13-4-6-14(7-5-13)16(21)22/h4-7,15,19H,8-12H2,1-3H3,(H,21,22)
• InChI Key： GXSJKYVMHUVSNW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NCC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 0
• Topological Polar Surface Area: 78.9

Additional information on 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid

4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid (CAS No. 1233955-30-0): A Comprehensive Overview

4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid, identified by its CAS number CAS No. 1233955-30-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and potential therapeutic applications. The intricate structure of this molecule, featuring a benzoic acid core substituted with a piperidine moiety and a tert-butoxycarbonyl (Boc) protected amine group, contributes to its unique chemical and biological properties.

The benzoic acid moiety is a well-known pharmacophore in drug design, renowned for its role in the modulation of various biological pathways. Its presence in this compound suggests potential interactions with enzymes and receptors that are involved in metabolic processes, inflammation, and other critical physiological functions. The piperidine ring, on the other hand, is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and selectivity. The incorporation of the piperidine group at the 4-position of the benzoic acid scaffold in 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid likely contributes to its pharmacological profile by influencing the conformational flexibility and solubility of the molecule.

The presence of the tert-butoxycarbonyl (Boc) group on the amine functionality is particularly noteworthy. The Boc group serves as an effective protecting group for amines, preventing unwanted side reactions during synthetic processes. This protection is crucial in multi-step syntheses where selective functionalization is required. Moreover, once the Boc group is removed under specific conditions, the free amine can participate in further chemical modifications, such as coupling reactions with carboxylic acids or heterocyclic compounds. This versatility makes 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. The structural features of 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid position it as a potential candidate for such applications. For instance, studies have shown that piperidine derivatives can interact with kinases and other enzymes involved in cell signaling pathways. The benzoic acid moiety may also contribute to its bioactivity by modulating interactions with cellular receptors or by influencing intracellular pH levels.

One of the most compelling aspects of this compound is its potential role as a building block for drug discovery. The combination of a benzoic acid scaffold with a piperidine ring and a protected amine group provides a versatile platform for further chemical manipulation. Researchers can explore various modifications to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Additionally, computational modeling and virtual screening techniques can be employed to identify potential binding partners and assess the compound's interaction with biological targets.

The synthesis of 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid involves several key steps that highlight the importance of careful synthetic planning. The introduction of the Boc group onto the piperidine amine requires precise control over reaction conditions to ensure high yield and purity. Subsequent functionalization at the benzylic position necessitates strategies that minimize side reactions while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Recent research has also explored the use of 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid in combination therapies. By pairing this compound with other agents that target different aspects of disease pathogenesis, researchers aim to achieve synergistic effects that enhance therapeutic outcomes. Such combinatorial approaches are particularly relevant in treating multidrug-resistant infections and complex chronic diseases where single-agent therapies may be insufficient.

The development of novel pharmaceuticals is often hampered by challenges related to drug delivery and formulation. However, 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid offers opportunities to address these issues through innovative delivery systems. For example, nanotechnology-based platforms can enhance drug solubility and target specificity, while prodrugs can improve bioavailability by delaying metabolic activation until after absorption into systemic circulation.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapeutics. The unique structural features of 4-[{1-(Tert-Butoxycarbonyl)piperidin-4-ylamino}methyl]benzoic acid make it a promising candidate for addressing unmet medical needs across various therapeutic areas. Future studies will likely focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical and clinical settings.